Cas no 1509443-72-4 (2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one)

• Product Name: 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one
• CAS No: 1509443-72-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 5948763
• PubChem ID: 165860598
• Update Time: 2025-06-10

2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one
• EN300-1973715
• 1509443-72-4
• 2-amino-1-[5-(trifluoromethyl)furan-2-yl]propan-1-one

• Inchi： 1S/C8H8F3NO2/c1-4(12)7(13)5-2-3-6(14-5)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： PJXQCAVBFASINC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(C)N)=O)O1)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one

Comprehensive Overview of 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one (CAS No. 1509443-72-4)

The compound 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one, with the CAS number 1509443-72-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a furan ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the increasing demand for fluorinated compounds in drug discovery and material science.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one. This aligns with the global push toward green chemistry and reduced environmental impact. The incorporation of fluorine atoms into organic molecules often enhances their stability, bioavailability, and binding affinity, making this compound a subject of interest for medicinal chemistry and crop protection applications.

One of the key challenges in working with CAS 1509443-72-4 is optimizing its synthetic pathway to improve yield and purity. Advanced techniques such as flow chemistry and catalysis have been explored to address these issues. Additionally, the compound's solubility and stability under various conditions are critical factors for its practical use, prompting studies into formulation development.

The rise of AI-driven drug discovery has also brought attention to molecules like 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one. Computational tools are being used to predict its biological activity and potential toxicity profiles, accelerating the research process. This synergy between experimental and in silico methods is reshaping how novel compounds are evaluated.

From an industrial perspective, the scalability of producing CAS 1509443-72-4 is a topic of discussion. Companies are investing in process optimization to meet the growing demand for high-purity intermediates. Regulatory compliance and quality control are also paramount, especially when the compound is intended for use in pharmaceutical formulations or agricultural products.

Another area of interest is the compound's potential role in personalized medicine. As researchers uncover more about its mechanism of action, it could contribute to tailored therapies for specific patient populations. This aligns with the broader trend toward precision healthcare, where molecular specificity is key.

In summary, 2-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one (1509443-72-4) represents a versatile and promising compound in modern chemistry. Its applications span multiple industries, and ongoing research continues to unlock its full potential. As innovations in synthetic methodologies and computational modeling advance, this molecule is poised to play an even greater role in scientific and industrial advancements.